4135-11-9

Unii-B35S89jsru

In Stock

• CAS RN:
• 4135-11-9

• Formula:
• C56H98N16O13

• InChI:
• InChI=1S/C56H98N16O13/c1-7-32(4)13-11-12-16-44(75)63-36(17-23-57)51(80)72-46(34(6)74)56(85)68-39(20-26-60)48(77)67-41-22-28-62-55(84)45(33(5)73)71-52(81)40(21-27-61)65-47(76)37(18-24-58)66-53(82)42(29-31(2)3)69-54(83)43(30-35-14-9-8-10-15-35)70-49(78)38(19-25-59)64-50(41)79/h8-10,14-15,31-34,36-43,45-46,73-74H,7,11-13,16-30,57-61H2,1-6H3,(H,62,84)(H,63,75)(H,64,79)(H,65,76)(H,66,82)(H,67,77)(H,68,85)(H,69,83)(H,70,78)(H,71,81)(H,72,80)/t32-,33+,34+,36-,37-,38-,39-,40-,41-,42-,43+,45-,46-/m0/s1

• InChIKey:
• WQVJHHACXVLGBL-CTMZAJDNSA-N

• The polymyxins are cationic peptides originally isolated from B. polymyxa. They bind and kill Gram-negative bacteria. The B series of polymyxins consist of a cyclic heptapeptide and a tripeptide side chain acylated at the amino terminus by a fatty acid. Polymyxin B1 is a form of polymyxin B which terminates with 6-methyloctanamide. Polymyxin B1 is comparable to other B polymyxins in its ability to kill P. aeruginosa, A. baumannii, and K. pneumoniae isolates. Its relative pharmacokinetics and nephrotoxicity have not been examined.
  Polymyxin B1 is a polypeptide obtained from Bacillus polymyxa strains with antimicrobial activity. Polymyxin B1 exerts its antimicrobial effect through its cationic detergent action on cell membranes. Specifically, this antibiotic binds to the negatively charged site in the lipopolysaccharide layer of the bacterial cell membrane via electrostatic ...

methyl 2-(bromomethyl)-2-methylbutanoate

In Stock

• CAS RN:
• 2624135-11-9

• Formula:
• C7H13BrO2

• Methyl 2-(bromomethyl)-2-methylbutanoate is a useful research compound. Its molecular formula is C7H13BrO2 and its molecular weight is 209.1. The purity is usually 95%.